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Compound of Interest

Compound Name: Roseoflavin

Cat. No.: B1679541 Get Quote

For immediate reference, treat roseoflavin as a chemical waste product and dispose of it

through an approved waste disposal program. While some safety data sheets (SDS) do not

classify roseoflavin as a hazardous substance, others indicate it is harmful if swallowed and

very toxic to aquatic life with long-lasting effects.[1][2] Therefore, precautionary measures in

handling and disposal are essential.

This guide provides detailed procedures for the safe disposal of roseoflavin, ensuring the

safety of laboratory personnel and minimizing environmental impact. The information is

targeted toward researchers, scientists, and drug development professionals familiar with

laboratory safety protocols.

Safety and Handling Precautions
Before handling roseoflavin, it is crucial to wear appropriate personal protective equipment

(PPE), including safety glasses, a lab coat, and gloves. If there is a risk of generating dust, a

NIOSH-approved respirator should be used. Engineering controls, such as a fume hood or

other local exhaust ventilation, should be employed to minimize airborne exposure. In case of

accidental contact, follow these first-aid measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing any

contact lenses.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.
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Ingestion: Wash out the mouth with water. Do not induce vomiting.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Seek medical attention if any symptoms occur after exposure.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for roseoflavin, compiled from various

sources.

Property Value Source

Molecular Formula C₁₈H₂₃N₅O₆ [4][5]

Molecular Weight 405.41 g/mol [6][7]

Oral LD50 (mouse) 3 g/kg [1]

Intraperitoneal LD50 (mouse) 400 mg/kg [1]

Solubility in DMSO 5 mg/mL (warmed) [7]

55 mg/mL (sonication

recommended)
[6]

Storage Temperature -20°C [7]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the proper disposal of roseoflavin waste,

including unused product and contaminated materials.

1. Waste Identification and Segregation:

Identify all waste containing roseoflavin. This includes pure roseoflavin powder, solutions
containing roseoflavin, and any materials contaminated with roseoflavin (e.g., pipette tips,
gloves, weighing paper).
Segregate roseoflavin waste from other laboratory waste streams. Do not mix it with
general trash or other chemical waste unless explicitly permitted by your institution's
environmental health and safety (EHS) office.
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2. Waste Collection and Containment:

Solid Waste: Collect solid roseoflavin waste in a clearly labeled, sealable container. The
container should be made of a material compatible with the chemical.
Liquid Waste: Collect liquid waste containing roseoflavin in a labeled, leak-proof container.
If the solution contains other hazardous chemicals, ensure the container is appropriate for all
components.
Labeling: The waste container must be clearly labeled with "Roseoflavin Waste" and any
other required hazard information as per your institution's guidelines.

3. Accidental Spill Cleanup:

In the event of a small spill, carefully sweep or scoop up the solid material and place it in the
designated roseoflavin waste container.[8]
Clean the spill area with water and dispose of the cleaning materials in the same waste
container.[8]
For larger spills, evacuate the area and follow your institution's emergency spill response
procedures.[8]

4. Final Disposal:

All roseoflavin waste must be disposed of through an approved chemical waste disposal
company.[2]
Contact your institution's EHS office to arrange for the pickup and disposal of the waste. Do
not pour roseoflavin solutions down the drain, as it is reported to be very toxic to aquatic
life.[2]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of roseoflavin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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